
Understanding the purity and isotopic
enrichment of [1-13Cgal]Lactose

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: [1-13Cgal]Lactose Monohydrate

Cat. No.: B12378118 Get Quote

An In-depth Technical Guide to the Purity and Isotopic Enrichment of [1-13Cgal]Lactose

For researchers, scientists, and drug development professionals, the precise characterization

of isotopically labeled compounds is paramount for generating reliable and reproducible data.

This technical guide provides a comprehensive overview of [1-13Cgal]Lactose, a stable

isotope-labeled form of lactose, focusing on its chemical purity and isotopic enrichment. This

document details the analytical methodologies used for its quality assessment and provides

insights into its application in metabolic research.

Quantitative Data Summary
The quality of [1-13Cgal]Lactose is defined by its chemical purity and the degree of isotopic

enrichment at the C1 position of the galactose moiety. Commercially available [1-

13Cgal]Lactose is typically supplied as a monohydrate and meets high standards of purity. For

comparative purposes, data for the glucose-labeled analogue, [1-13Cglc]Lactose, is also

presented.

Table 1: Purity and Isotopic Enrichment of [1-¹³C]Lactose Analogues
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Parameter
Specification ([1-
¹³Cgal]Lactose)

Specification ([1-
¹³Cglc]Lactose)

Analytical
Method(s)

Chemical Purity ≥99% ≥99%[1]

High-Performance

Liquid

Chromatography

(HPLC)[1]

Isotopic Enrichment 99 atom % ¹³C 99 atom % ¹³C[1]

Nuclear Magnetic

Resonance (NMR),

Mass Spectrometry

Synonyms

4-O-β-D-[1-

¹³C]galactopyranosyl-

D-glucose[2]

4-O-β-D-

galactopyranosyl-D-

[1-¹³C]glucose[3]

N/A

Molecular Formula ¹³CC₁₁H₂₂O₁₁·H₂O[2] ¹³CC₁₁H₂₂O₁₁·H₂O[3] N/A

Molecular Weight 361.31 g/mol [2] 361.31 g/mol [3] N/A

Experimental Protocols
The verification of chemical purity and isotopic enrichment is crucial for the validation of

experimental results. The following sections detail the methodologies for these analyses.

Determination of Chemical Purity by HPLC-RID
High-Performance Liquid Chromatography with a Refractive Index Detector (HPLC-RID) is a

standard method for quantifying the chemical purity of non-chromophoric compounds like

lactose.[4]

Objective: To separate and quantify [1-13Cgal]Lactose from any non-labeled lactose or other

sugar impurities.

Instrumentation:

HPLC system with a pump, autosampler, and column oven.

Refractive Index Detector (RID).
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Carbohydrate analysis column (e.g., Aminex HPX-87 series).

Reagents:

[1-13Cgal]Lactose sample.

High-purity lactose standard (≥99.5%).

Deionized water, HPLC grade.

Procedure:

Mobile Phase Preparation: Prepare a mobile phase of deionized water and degas it

thoroughly.

Standard Preparation: Prepare a stock solution of the high-purity lactose standard in

deionized water (e.g., 10 mg/mL). Create a series of calibration standards by diluting the

stock solution to concentrations ranging from 0.5 to 10 mg/mL.[4]

Sample Preparation: Accurately weigh and dissolve the [1-13Cgal]Lactose sample in

deionized water to a concentration within the calibration range.

Chromatographic Conditions:

Column: Aminex HPX-87C Column.

Mobile Phase: Deionized Water.

Flow Rate: 0.6 mL/min.

Column Temperature: 80-85°C.

Injection Volume: 5-20 µL.[4]

Analysis: Inject the standard solutions to construct a calibration curve based on peak area

versus concentration. Inject the sample solution.
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Data Analysis: Identify the lactose peak based on the retention time of the standard.

Calculate the chemical purity by comparing the peak area of the [1-13Cgal]Lactose to the

total area of all peaks in the chromatogram.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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